Cas no 27991-09-9 (2,7-Naphthalenedisulfonicacid, 4-hydroxy-3-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-)

2,7-Naphthalenedisulfonicacid, 4-hydroxy-3-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]- structure
27991-09-9 structure
Product Name:2,7-Naphthalenedisulfonicacid, 4-hydroxy-3-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-
CAS No:27991-09-9
MF:C16H10N4O12S2
MW:514.400201320648
CID:275036
PubChem ID:136270350
Update Time:2025-04-19

2,7-Naphthalenedisulfonicacid, 4-hydroxy-3-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2,7-Naphthalenedisulfonicacid, 4-hydroxy-3-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-
    • 3-[(2-hydroxy-3,5-dinitrophenyl)hydrazinylidene]-4-oxonaphthalene-2,7-disulfonic acid
    • 2,7-Naphthalenedisulfonicacid, 4-hydroxy-3-[(2-hydroxy-3,5-dinitrophenyl)azo]- (8CI,9CI)
    • Picramine RG
    • DTXSID50782804
    • 3-[2-(2-Hydroxy-3,5-dinitrophenyl)hydrazinylidene]-4-oxo-3,4-dihydronaphthalene-2,7-disulfonic acid
    • 27991-09-9
    • SCHEMBL17089143
    • Inchi: 1S/C16H10N4O12S2/c21-15-10-2-1-9(33(27,28)29)3-7(10)4-13(34(30,31)32)14(15)18-17-11-5-8(19(23)24)6-12(16(11)22)20(25)26/h1-6,21-22H,(H,27,28,29)(H,30,31,32)/b18-17+
    • InChI Key: PPVIEDCYTCOIDE-ISLYRVAYSA-N
    • SMILES: S(C1C(=C(C2C=CC(=CC=2C=1)S(=O)(=O)O)O)/N=N/C1C=C(C=C(C=1O)[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)O

Computed Properties

  • Exact Mass: 513.9737
  • Monoisotopic Mass: 513.97366411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 4
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 282Ų

Experimental Properties

  • PSA: 260.2

2,7-Naphthalenedisulfonicacid, 4-hydroxy-3-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]- Related Literature

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